[(3aS,5R,5aS,6S,8S,8aR,9S,9aR)-9-acetyloxy-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate

• Molecular Formula: C19H26O7
• Molecular Weight: 366.4 g/mol
• IUPAC Name: [(3aS,5R,5aS,6S,8S,8aR,9S,9aR)-9-acetyloxy-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
• InChI: InChI=1S/C19H26O7/c1-8-6-12-15(9(2)18(23)26-12)17(25-11(4)21)19(5)14(22)7-13(16(8)19)24-10(3)20/h8,12-17,22H,2,6-7H2,1,3-5H3/t8-,12+,13+,14+,15-,16-,17+,19+/m1/s1
• InChI Key: JXEGMONJOSAULB-KZWRZNHMSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@H]([C@@H]([C@@]3([C@H]1[C@H](C[C@@H]3O)OC(=O)C)C)OC(=O)C)C(=C)C(=O)O2
• Canonical SMILES: CC1CC2C(C(C3(C1C(CC3O)OC(=O)C)C)OC(=O)C)C(=C)C(=O)O2
• synonyms: britannin

Description

[(3aS,5R,5aS,6S,8S,8aR,9S,9aR)-9-acetyloxy-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate is a natural product found in Inula caspica with data available.

Scientific Research Applications

Structural Analysis and Molecular Characteristics

• The compound from Ambrosia artemisiifolia exhibits a unique seven-membered ring in a twist conformation and forms intermolecular hydrogen bonds, contributing to its molecular stability and potential reactivity (Fronczek, 2002).

Synthesis and Chemical Transformation

• It has been used in the stereoselective synthesis of complex organic compounds, demonstrating its utility in advanced organic synthesis and potential for creating diverse molecular structures (Gerber & Vogel, 2001).

Biological Activity and Potential Applications

• The compound's derivatives exhibit various biological activities, such as moderate antibacterial and phytotoxic activities, suggesting potential applications in pharmaceutical research and agricultural sciences (Tchoukoua et al., 2017).
• Other studies have demonstrated antifeedant activity in certain derivatives, which could have implications for developing natural pest control agents (Malathi et al., 2002).

Crystallographic and Spectroscopic Studies

• Crystallographic studies have provided insights into its molecular geometry and conformation, which are crucial for understanding its reactivity and interaction with biological systems (Penthala et al., 2014).
• Spectroscopic analyses have been instrumental in elucidating the structures of its derivatives, further contributing to the understanding of its chemical behavior (Xu et al., 2005).